Cas no 114412-66-7 (1H-1,2,4-Triazole-3-carboxamide,1-[(2R,5S)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-)

• Product Name: 1H-1,2,4-Triazole-3-carboxamide,1-[(2R,5S)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-
• CAS No: 114412-66-7
• MF: C₈H₁₂N₄O₃
• MW: 212.205881118774
• CID: 194212
• PubChem ID: 451949
• Update Time: 2025-04-19

1H-1,2,4-Triazole-3-carboxamide,1-[(2R,5S)-tetrahydro-5-(hydroxymethyl)-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxamide,1-[(2R,5S)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-
• 1-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxamide
• DTXSID80150719
• 114412-66-7
• dd-ribavarin
• 1,2,4-Triazole-3-carboxamide-2-(2',3'-Dideoxyribofuranosyl)
• SCHEMBL11996917
• 1H-1,2,4-Triazole-3-carboxamide, 1-[tetrahydro-5-(hydroxymethyl)-2-furanyl]-, (2R-cis)-
• 1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1,2,4-triazole-3-carboxamide
• 1H-1,2,4-Triazole-3-carboxamide, 1-(tetrahydro-5-(hydroxymethyl)-2-furanyl)-, (2R-cis)-

• Inchi： 1S/C8H12N4O3/c9-7(14)8-10-4-12(11-8)6-2-1-5(3-13)15-6/h4-6,13H,1-3H2,(H2,9,14)/t5-,6+/m0/s1
• InChI Key： CEQVBLRXFOWHHO-NTSWFWBYSA-N
• SMILES： O1[C@H](CO)CC[C@@H]1N1C=NC(C(N)=O)=N1

Computed Properties

• Exact Mass: 212.091
• Monoisotopic Mass: 212.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.73
• Boiling Point: 494.4°C at 760 mmHg
• Flash Point: 252.8°C
• Refractive Index: 1.74